Cas no 954230-85-4 (2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine)

• Product Name: 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• CAS No: 954230-85-4
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 4828380
• Update Time: 2025-06-13

2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

• Inchi： 1S/C11H10N4/c1-2-8(4-12-3-1)11-14-6-9-5-13-7-10(9)15-11/h1-4,6,13H,5,7H2
• InChI Key： URGRVEQWBDDKJK-UHFFFAOYSA-N
• SMILES： N1CC2=C(C=NC(C3C=NC=CC=3)=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: -0.2
• Topological Polar Surface Area: 50.7

Additional information on 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

Introduction to 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine (CAS No. 954230-85-4)

2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 954230-85-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a pyridine ring at the 3-position and a dihydro-pyrrolopyrimidine core suggests a high degree of structural complexity, which is often associated with enhanced binding affinity and selectivity in biological targets.

The pyridine moiety in 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Pyridine-based compounds are frequently incorporated into drug candidates due to their ability to engage with various biological receptors and enzymes through hydrogen bonding and hydrophobic interactions. This feature makes it an attractive scaffold for the development of novel therapeutic agents targeting a wide range of diseases.

The dihydro-pyrrolopyrimidine core is another key structural element that contributes to the compound's biological relevance. Pyrrolopyrimidines are known for their involvement in multiple biological pathways, including DNA repair, cell cycle regulation, and enzyme inhibition. These heterocycles have been extensively studied for their potential in oncology, antiviral, and anti-inflammatory applications. The dihydro modification further enhances the compound's solubility and metabolic stability, making it a promising candidate for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine with various biological targets. Studies have shown that this compound exhibits high affinity for enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes. The pyridine ring's ability to form hydrogen bonds with polar residues in the active site of these enzymes suggests that it could be an effective inhibitor or modulator of their activity.

In addition to its kinase-targeting potential, 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine has been investigated for its antitumor properties. Preclinical studies have demonstrated that derivatives of this scaffold can induce apoptosis in cancer cells by disrupting essential signaling pathways. The compound's ability to selectively inhibit aberrant signaling in tumor cells while sparing normal cells makes it an attractive candidate for further clinical development.

The synthesis of 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process and improve efficiency. These advancements have not only reduced production costs but also enhanced the scalability of the synthesis.

The pharmacological profile of 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine has been further explored through structure-activity relationship (SAR) studies. By modifying various substituents on the pyridine ring and pyrrolopyrimidine core, researchers have been able to fine-tune the compound's biological activity. These studies have provided valuable insights into the structural requirements necessary for optimal potency and selectivity.

Emerging research also highlights the potential of 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine as a lead compound for drug discovery programs targeting neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has sparked interest in its potential applications for treating conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into its neuropharmacological effects is warranted to explore these possibilities.

The development of novel pharmaceuticals often involves rigorous safety and efficacy testing before they can be approved for clinical use. 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine has undergone preliminary toxicology studies to assess its safety profile. Initial results indicate that the compound is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Continued research is needed to fully characterize its toxicity profile and identify any potential long-term adverse effects.

The future prospects of 2-(Pyridin-3-yl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine in drug development are promising. Ongoing studies aim to optimize its pharmacokinetic properties through structural modifications and explore new therapeutic indications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this promising compound from preclinical research into clinical trials.